(S)-Nafadotride tartrate
(S)-Nafadotride tartrate
Brand Name:
Vulcanchem
CAS No.:
173429-65-7
VCID:
VC0069335
InChI:
InChI=1S/C22H27N3O2.C4H6O6/c1-3-4-11-25-12-7-8-17(25)15-24-22(26)20-13-16(14-23)18-9-5-6-10-19(18)21(20)27-2;5-1(3(7)8)2(6)4(9)10/h5-6,9-10,13,17H,3-4,7-8,11-12,15H2,1-2H3,(H,24,26);1-2,5-6H,(H,7,8)(H,9,10)/t17-;1-,2-/m00/s1
SMILES:
CCCCN1CCCC1CNC(=O)C2=C(C3=CC=CC=C3C(=C2)C#N)OC.C(C(C(=O)O)O)(C(=O)O)O
Molecular Formula:
C26H33N3O8
Molecular Weight:
515.6 g/mol
(S)-Nafadotride tartrate
CAS No.: 173429-65-7
Main Products
VCID: VC0069335
Molecular Formula: C26H33N3O8
Molecular Weight: 515.6 g/mol
| CAS No. | 173429-65-7 |
|---|---|
| Product Name | (S)-Nafadotride tartrate |
| Molecular Formula | C26H33N3O8 |
| Molecular Weight | 515.6 g/mol |
| IUPAC Name | N-[[(2S)-1-butylpyrrolidin-2-yl]methyl]-4-cyano-1-methoxynaphthalene-2-carboxamide;(2S,3S)-2,3-dihydroxybutanedioic acid |
| Standard InChI | InChI=1S/C22H27N3O2.C4H6O6/c1-3-4-11-25-12-7-8-17(25)15-24-22(26)20-13-16(14-23)18-9-5-6-10-19(18)21(20)27-2;5-1(3(7)8)2(6)4(9)10/h5-6,9-10,13,17H,3-4,7-8,11-12,15H2,1-2H3,(H,24,26);1-2,5-6H,(H,7,8)(H,9,10)/t17-;1-,2-/m00/s1 |
| Standard InChIKey | WOPHJTZRFZTRKU-FJMPKIMZSA-N |
| Isomeric SMILES | CCCCN1CCC[C@H]1CNC(=O)C2=C(C3=CC=CC=C3C(=C2)C#N)OC.[C@H]([C@@H](C(=O)O)O)(C(=O)O)O |
| SMILES | CCCCN1CCCC1CNC(=O)C2=C(C3=CC=CC=C3C(=C2)C#N)OC.C(C(C(=O)O)O)(C(=O)O)O |
| Canonical SMILES | CCCCN1CCCC1CNC(=O)C2=C(C3=CC=CC=C3C(=C2)C#N)OC.C(C(C(=O)O)O)(C(=O)O)O |
| PubChem Compound | 16078989 |
| Last Modified | Nov 11 2021 |
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